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Compound of Interest

Compound Name: 1-Bromo-2,4,5-trifluorobenzene

Cat. No.: B152817

Essential Safety and Handling Guide for 1-Bromo-
2,4,5-trifluorobenzene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromo-2,4,5-trifluorobenzene in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Bromo-2,4,5-trifluorobenzene is
provided in the table below for quick reference.
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Property Value

CAS Number 327-52-6

Molecular Formula CeH2BrFs

Molecular Weight 210.98 g/mol [1]

Appearance Colorless to light yellow clear liquid[1]
Boiling Point 144 °C (lit.)[2]

Melting Point -19 °C (lit.)[2]

Density 1.802 g/mL at 25 °C (lit.)[2]

Flash Point 45 °C (closed cup)[3]

Solubility Insoluble in water

Operational Protocol for Handling 1-Bromo-2,4,5-
trifluorobenzene

Adherence to the following step-by-step procedures is critical to ensure personal and
environmental safety when working with this compound.

Personal Protective Equipment (PPE)

Before beginning any work, ensure the following personal protective equipment is readily
available and worn correctly:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.[4]

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Always inspect
gloves for any signs of degradation or puncture before use.

» Body Protection: A flame-retardant lab coat or chemical-resistant apron should be worn over
personal clothing. For large quantities or in case of a high risk of splashing, chemical-
resistant coveralls are recommended.[5]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4] If ventilation is inadequate or for prolonged use, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors should be used.[6] For
high concentrations, a self-contained breathing apparatus (SCBA) is necessary.[3]

Handling and Experimental Workflow

The following diagram outlines the standard workflow for handling 1-Bromo-2,4,5-
trifluorobenzene, from preparation to disposal.
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Caption: Workflow for handling 1-Bromo-2,4,5-trifluorobenzene.
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Step-by-Step Handling Procedure:

e Preparation:

[e]

Ensure that a safety shower and eyewash station are readily accessible and in working
order.[3][4]

o Work in a well-ventilated area, preferably a chemical fume hood.[3][4]
o Keep the chemical away from heat, sparks, and open flames as it is flammable.[7][8]
o Use explosion-proof electrical and lighting equipment.[7]

o Ground and bond containers when transferring the material to prevent static discharge.[3]

[8]

e During Use:

o Avoid breathing vapors or mist.[4]

o Prevent contact with skin and eyes.[3]

o Use only non-sparking tools.[3][8]

o Keep the container tightly closed when not in use.[7]
o After Use:

o Wash hands thoroughly after handling.[4]

o Contaminated clothing should be removed and washed before reuse.[4][7]
Emergency and Disposal Plans

Spill Procedures

o Small Spills:

o Evacuate non-essential personnel from the area.
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[e]

Wearing appropriate PPE, contain the spill.

(¢]

Absorb the spill with an inert material such as sand, silica gel, or universal binder.[4]

[¢]

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

[¢]

Clean the spill area with a suitable solvent, followed by soap and water.

e Large Spills:
o Evacuate the area immediately.
o Alert your institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.

First Aid Measures

 In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[3]

 In case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing and shoes.[4] If skin irritation
occurs, get medical advice/attention.[3][7]

 In case of Inhalation: Move the person to fresh air and keep them comfortable for breathing.
[3] If not breathing, give artificial respiration. Seek medical attention if you feel unwell.[4][7]

 In case of Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water.[3] Seek immediate
medical attention or call a poison control center.[3]

Disposal Plan

o Waste Generation: All materials contaminated with 1-Bromo-2,4,5-trifluorobenzene,
including the chemical itself, used containers, and spill cleanup materials, must be treated as
hazardous waste.

e \Waste Collection:
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o Collect waste in a clearly labeled, sealed, and appropriate container.

o Do not mix with other waste streams unless instructed to do so by your institution's
environmental health and safety department.[3]

e Disposal:

o Dispose of the hazardous waste through a licensed and approved waste disposal
contractor.[4][7][8]

o Follow all local, state, and federal regulations for hazardous waste disposal.[3] Do not
dispose of it down the drain or into the environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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